Cas no 2223009-34-3 (N-(Oxolan-2-yl)imidazole-4-boronic acid neopentylglycol ester)

• Product Name: N-(Oxolan-2-yl)imidazole-4-boronic acid neopentylglycol ester
• CAS No: 2223009-34-3
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.101863145828
• CID: 6815680
• PubChem ID: 133634965
• Update Time: 2025-03-04

N-(Oxolan-2-yl)imidazole-4-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• CS-33537
• 2223009-34-3
• N-(Oxolan-2-yl)imidazole-4-boronic acid neopentylglycol ester

• Inchi： 1S/C12H19BN2O3/c1-12(2)7-17-13(18-8-12)10-6-15(9-14-10)11-4-3-5-16-11/h6,9,11H,3-5,7-8H2,1-2H3
• InChI Key： ZJGSBWKKZIQUGS-UHFFFAOYSA-N
• SMILES： O1CCCC1N1C=NC(B2OCC(C)(C)CO2)=C1

Computed Properties

• Exact Mass: 250.1488726Da
• Monoisotopic Mass: 250.1488726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų